Cas no 1154312-75-0 (1-(4-methoxyphenyl)butyl(methyl)amine)
1-(4-methoxyphenyl)butyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 4-methoxy-N-methyl-α-propyl-
- 1-(4-methoxyphenyl)butyl(methyl)amine
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- MDL: MFCD12182061
- Inchi: 1S/C12H19NO/c1-4-5-12(13-2)10-6-8-11(14-3)9-7-10/h6-9,12-13H,4-5H2,1-3H3
- InChI Key: UZLOSARPDOEUSI-UHFFFAOYSA-N
- SMILES: C1(C(CCC)NC)=CC=C(OC)C=C1
Experimental Properties
- Density: 0.941±0.06 g/cm3(Predicted)
- Boiling Point: 270.9±23.0 °C(Predicted)
- pka: 10.24±0.20(Predicted)
1-(4-methoxyphenyl)butyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8519187-0.05g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 0.05g |
$491.0 | 2025-02-21 | |
| Enamine | EN300-8519187-0.1g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 0.1g |
$515.0 | 2025-02-21 | |
| Enamine | EN300-8519187-0.25g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 0.25g |
$538.0 | 2025-02-21 | |
| Enamine | EN300-8519187-0.5g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 0.5g |
$561.0 | 2025-02-21 | |
| Enamine | EN300-8519187-1.0g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 1.0g |
$584.0 | 2025-02-21 | |
| Enamine | EN300-8519187-2.5g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 2.5g |
$1147.0 | 2025-02-21 | |
| Enamine | EN300-8519187-5.0g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 5.0g |
$1695.0 | 2025-02-21 | |
| Enamine | EN300-8519187-10.0g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 95.0% | 10.0g |
$2516.0 | 2025-02-21 | |
| Enamine | EN300-8519187-1g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 1g |
$584.0 | 2023-09-02 | ||
| Enamine | EN300-8519187-5g |
[1-(4-methoxyphenyl)butyl](methyl)amine |
1154312-75-0 | 5g |
$1695.0 | 2023-09-02 |
1-(4-methoxyphenyl)butyl(methyl)amine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(4-methoxyphenyl)butyl(methyl)amine
Recent Advances in the Study of 1-(4-methoxyphenyl)butyl(methyl)amine (CAS: 1154312-75-0) in Chemical Biology and Pharmaceutical Research
The compound 1-(4-methoxyphenyl)butyl(methyl)amine (CAS: 1154312-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.
Recent studies have highlighted the unique structural features of 1-(4-methoxyphenyl)butyl(methyl)amine, which contribute to its bioactivity. The compound's methoxyphenyl moiety and tertiary amine group are believed to play critical roles in its interaction with biological targets. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the compound's binding affinity and selectivity for specific receptors. These studies have provided valuable insights into the compound's potential as a lead molecule for drug development.
In vitro and in vivo pharmacological evaluations have demonstrated that 1-(4-methoxyphenyl)butyl(methyl)amine exhibits promising activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Preliminary findings suggest that the compound may have applications in the treatment of neurological disorders, such as depression and Parkinson's disease. However, further studies are required to fully characterize its efficacy, safety profile, and pharmacokinetic properties. Researchers are also exploring the compound's potential as a scaffold for the design of novel analogs with enhanced therapeutic properties.
The synthesis of 1-(4-methoxyphenyl)butyl(methyl)amine has been optimized in recent studies to improve yield and purity. Green chemistry approaches, including the use of catalytic methods and environmentally friendly solvents, have been employed to minimize the environmental impact of the synthesis process. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to ensure the compound's structural integrity and purity. These advancements in synthetic methodology are expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.
Despite the promising findings, several challenges remain in the development of 1-(4-methoxyphenyl)butyl(methyl)amine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these research findings into clinical applications. Future research directions may include the exploration of the compound's potential in combination therapies and its use as a chemical probe to study biological pathways.
In conclusion, 1-(4-methoxyphenyl)butyl(methyl)amine (CAS: 1154312-75-0) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. The compound's unique structural features, coupled with its demonstrated bioactivity, make it a valuable subject for ongoing and future studies. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.
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